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Compound of Interest

Compound Name: 9-O-Ethyldeacetylorientalide

Cat. No.: B1164262 Get Quote

A Note to the Reader: Extensive research for specific biological activity, mechanistic pathways,

and experimental protocols for 9-O-Ethyldeacetylorientalide (CAS Number 1258517-60-0)

has yielded limited publicly available scientific data. This guide summarizes the available

chemical and physical properties of the compound and provides a broader context of the

potential biological activities based on related compounds isolated from its source, Euphorbia

pekinensis. The information regarding biological activity and potential mechanisms should be

considered theoretical and requires experimental validation for this specific molecule.

Core Compound Information
9-O-Ethyldeacetylorientalide is a sesquiterpenoid natural product. Sesquiterpenoids are a

class of terpenes that consist of three isoprene units and are known for their diverse and potent

biological activities.

Table 1: Chemical and Physical Properties of 9-O-Ethyldeacetylorientalide
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Property Value Source

CAS Number 1258517-60-0 Multiple Chemical Suppliers

Molecular Formula C₂₁H₂₆O₇ Multiple Chemical Suppliers

Molecular Weight 390.43 g/mol Multiple Chemical Suppliers

Compound Class Sesquiterpenoid Multiple Chemical Suppliers

Natural Source Euphorbia pekinensis Multiple Chemical Suppliers

Physical Description Oil ChemFaces

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces

Potential Biological Activities (Inferred from Related
Compounds)
While specific studies on 9-O-Ethyldeacetylorientalide are not currently available in the public

domain, research on other sesquiterpenoids and diterpenoids isolated from Euphorbia

pekinensis and related species suggests several potential areas of biological activity. These

compounds have been reported to possess cytotoxic, anti-inflammatory, and antiviral

properties.[1][2][3][4][5] It is important to reiterate that these activities are not confirmed for 9-
O-Ethyldeacetylorientalide and require dedicated experimental investigation.

Table 2: Potential Biological Activities of Sesquiterpenoids from Euphorbia Species
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Potential Activity General Findings for Related Compounds

Cytotoxic Activity

Diterpenoids and other compounds from

Euphorbia pekinensis have demonstrated

cytotoxic effects against various cancer cell

lines.[2][6][7]

Anti-inflammatory Activity

Extracts and isolated compounds from

Euphorbia species have shown anti-

inflammatory properties in various experimental

models.[1][3][8]

Antiviral Activity

Some compounds from the Euphorbiaceae

family have been investigated for their potential

antiviral effects, including against HIV.[9][10]

Postulated Mechanisms of Action (Hypothetical)
Based on the known mechanisms of other sesquiterpenoids, a hypothetical signaling pathway

for potential cytotoxic or anti-inflammatory effects of 9-O-Ethyldeacetylorientalide can be

proposed. This is a speculative model and requires experimental validation. For instance, many

cytotoxic natural products induce apoptosis through the activation of caspase cascades and

modulation of pro- and anti-apoptotic proteins. Anti-inflammatory effects could potentially be

mediated through the inhibition of pro-inflammatory signaling pathways such as NF-κB.
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Caption: Hypothetical cytotoxic signaling pathway for 9-O-Ethyldeacetylorientalide.
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Suggested Experimental Protocols (General
Framework)
Due to the lack of specific data, detailed experimental protocols for 9-O-
Ethyldeacetylorientalide cannot be provided. However, a general workflow for evaluating the

potential biological activities of a novel natural product is outlined below.

Initial Screening

Mechanism of Action Studies

Anti-inflammatory Evaluation
Compound Procurement

(9-O-Ethyldeacetylorientalide)

Cytotoxicity Screening
(e.g., MTT, XTT assay)

against a panel of cancer cell lines

Apoptosis Assays
(e.g., Annexin V/PI staining, Caspase activity)

Nitric Oxide (NO) Production Assay
(in LPS-stimulated macrophages)

Cell Cycle Analysis
(Flow Cytometry)

Western Blot Analysis
(for key signaling proteins)

Cytokine Production Assays
(e.g., ELISA for TNF-α, IL-6)

NF-κB Activity Assay
(e.g., Reporter gene assay)

Click to download full resolution via product page

Caption: General experimental workflow for evaluating a novel natural product.

Conclusion and Future Directions
9-O-Ethyldeacetylorientalide is a commercially available sesquiterpenoid isolated from

Euphorbia pekinensis. While its chemical and physical properties are documented, there is a

significant gap in the scientific literature regarding its biological activities and mechanism of

action. Based on the known pharmacological profile of related compounds from the Euphorbia

genus, it is plausible that this compound may exhibit cytotoxic, anti-inflammatory, or antiviral

properties. Future research should focus on systematic in vitro and in vivo studies to elucidate

the specific biological targets and therapeutic potential of 9-O-Ethyldeacetylorientalide. Such

investigations are crucial to validate the speculative activities and to determine if this natural

product holds promise for further drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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